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Abstract
This technical guide provides a comprehensive overview of the chemical structure, properties,

and potential applications of 1-Chloro-N-methylisoquinolin-7-amine. As a substituted

isoquinoline, this compound belongs to a class of heterocyclic molecules known for their

diverse biological activities, making it a molecule of significant interest in medicinal chemistry

and drug discovery. This document outlines its predicted physicochemical properties, proposes

a viable synthetic route, and explores its potential reactivity and utility as a building block in the

synthesis of more complex molecules. The information presented herein is intended to serve as

a valuable resource for researchers engaged in the design and synthesis of novel therapeutic

agents.
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Introduction: The Isoquinoline Scaffold in Drug
Discovery
The isoquinoline core is a privileged scaffold in medicinal chemistry, forming the structural

basis for a wide array of natural products and synthetic compounds with significant

pharmacological properties.[1][2] From the vasodilatory effects of papaverine to the potent

anticancer activity of camptothecin derivatives, the isoquinoline framework has consistently

demonstrated its versatility as a pharmacophore.[2] The introduction of various substituents

onto the isoquinoline ring system allows for the fine-tuning of a molecule's steric, electronic,

and lipophilic properties, thereby influencing its biological target affinity and pharmacokinetic

profile.

1-Chloro-N-methylisoquinolin-7-amine is a synthetic heterocyclic compound that combines

several key structural features. The chloro- group at the 1-position is a synthetically versatile

handle, susceptible to nucleophilic substitution and metal-catalyzed cross-coupling reactions.

The N-methylamino group at the 7-position can modulate the molecule's basicity and potential

for hydrogen bonding, which can be critical for target engagement. This guide will delve into the

specific characteristics of this compound, providing a theoretical and practical framework for its

use in research and development.

Chemical Structure and Identification
The fundamental identity of 1-Chloro-N-methylisoquinolin-7-amine is established by its

unique molecular structure and associated chemical identifiers.

Identifier Value Source

CAS Number 1374652-28-4 [3]

Molecular Formula C₁₀H₉ClN₂ [3]

Molecular Weight 192.64 g/mol [3]

SMILES
CNC1=CC2=C(C=C1)C=CN=

C2Cl
[3]

IUPAC Name
1-chloro-N-methylisoquinolin-

7-amine
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graph "1_Chloro_N_methylisoquinolin_7_amine" {

layout=neato;

node [shape=plaintext];

edge [style=bold];

N1 [label="N", pos="0,1.5!"];

C1 [label="C", pos="1.3,1.5!"];

C2 [label="C", pos="2.1,0.4!"];

C3 [label="C", pos="1.3,-0.8!"];

C4 [label="C", pos="0,-0.8!"];

C5 [label="C", pos="-0.8,0.4!"];

C6 [label="C", pos="-2.1,0.4!"];

C7 [label="C", pos="-2.9,-0.8!"];

C8 [label="C", pos="-2.1,-2!"];

C9 [label="C", pos="-0.8,-2!"];

N2 [label="N", pos="-3.4,-2!"];

Cl [label="Cl", pos="2.1,2.6!"];

C10 [label="C", pos="-4.2,-3.2!"];

N1 -- C1;

C1 -- C2;

C2 -- C3;

C3 -- C4;

C4 -- C5;

C5 -- N1;

C5 -- C6;

C6 -- C7;

C7 -- C8;

C8 -- C9;

C9 -- C4;

C8 -- N2;

C1 -- Cl;

N2 -- C10;

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1490448?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


// Double bonds

C1 -- C2 [style=double];

C3 -- C4 [style=double];

C5 -- N1 [style=double];

C6 -- C7 [style=double];

C8 -- C9 [style=double];

}

Caption: Chemical structure of 1-Chloro-N-methylisoquinolin-7-amine.

Predicted Physicochemical Properties
While experimental data for this specific molecule is not widely published, its physicochemical

properties can be predicted based on its structure and by analogy to similar compounds. These

properties are crucial for designing experimental conditions for its synthesis, purification, and

use in biological assays.
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Property Predicted Value Notes

Appearance Off-white to light yellow solid
Based on similar substituted

isoquinolines.

Melting Point 150-170 °C Highly dependent on purity.

Boiling Point > 300 °C
Decomposition may occur at

high temperatures.

Solubility

Soluble in organic solvents like

DMSO, DMF, and chlorinated

solvents. Sparingly soluble in

alcohols. Insoluble in water.

The heterocyclic nature and

substituents suggest this

solubility profile.

pKa (most basic) 4.0 - 5.0

The N-methylamino group is

the most basic site. The

isoquinoline nitrogen is weakly

basic.

Synthesis and Reactivity
A plausible synthetic route to 1-Chloro-N-methylisoquinolin-7-amine can be conceptualized

based on established isoquinoline chemistry. A potential retrosynthetic analysis suggests a

multi-step synthesis starting from a substituted benzaldehyde.

Proposed Synthetic Pathway

Substituted
Benzaldehyde

Isoquinolinone
Intermediate

Pomeranz-Fritsch
or Bischler-Napieralski 1-Chloroisoquinoline

Intermediate
Chlorination (e.g., POCl3) 1-Chloro-7-nitroisoquinolineNitration 1-Chloro-isoquinolin-7-amineReduction (e.g., SnCl2/HCl) 1-Chloro-N-methylisoquinolin-7-amine

Reductive Amination
(Formaldehyde, NaBH4)

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 1-Chloro-N-methylisoquinolin-7-amine.

Key Reactions and Mechanistic Considerations
Isoquinoline Core Formation: The synthesis would likely commence with the construction of

the isoquinoline ring system. The Pomeranz-Fritsch or Bischler-Napieralski reactions are
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standard methods for this transformation, starting from appropriate benzene derivatives.[1]

Chlorination: The conversion of an isoquinolinone intermediate to the 1-chloro derivative is

typically achieved using a chlorinating agent such as phosphorus oxychloride (POCl₃) or

thionyl chloride (SOCl₂).

Introduction of the Amino Group: The amino functionality at the 7-position can be introduced

through nitration followed by reduction. The directing effects of the existing substituents will

influence the regioselectivity of the nitration step.

N-Methylation: The final N-methylation of the 7-amino group can be accomplished through

various methods, including reductive amination with formaldehyde and a reducing agent like

sodium borohydride, or by direct alkylation with a methylating agent.

Expected Reactivity
The reactivity of 1-Chloro-N-methylisoquinolin-7-amine is dictated by its functional groups:

1-Chloro Group: The chlorine atom at the 1-position is activated towards nucleophilic

aromatic substitution. This allows for the introduction of a wide range of nucleophiles, such

as amines, alcohols, and thiols, providing a facile route to diverse 1-substituted isoquinoline

derivatives.[4] This position is also amenable to palladium-catalyzed cross-coupling

reactions, such as Suzuki and Buchwald-Hartwig couplings, enabling the formation of

carbon-carbon and carbon-nitrogen bonds.[5][6]

7-N-Methylamino Group: The secondary amine at the 7-position can undergo further

alkylation or acylation. It can also act as a directing group in electrophilic aromatic

substitution reactions, although the overall reactivity of the ring is influenced by the

deactivating effect of the chloro substituent and the pyridine ring.

Isoquinoline Ring System: The isoquinoline core can undergo reactions such as N-oxidation.

[7]

Potential Applications in Drug Discovery
The structural motifs present in 1-Chloro-N-methylisoquinolin-7-amine suggest its potential

as a valuable building block in the development of novel therapeutic agents.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.researchgate.net/publication/349164471_Searching_for_New_Biologically_Active_Compounds_Derived_from_Isoquinoline_Alkaloids/fulltext/6024907fa6fdcc37a81a0a77/Searching-for-New-Biologically-Active-Compounds-Derived-from-Isoquinoline-Alkaloids.pdf
https://www.benchchem.com/product/b1490448/docs?utm_src=pdf-body#chemical-structure-and-properties-of-1-chloro-n-methylisoquinolin-7-amine
https://cymitquimica.com/cas/19493-44-8/
https://pubs.rsc.org/en/content/articlelanding/1997/p1/a605827b
https://www.sigmaaldrich.com/US/en/product/aldrich/156744
https://pubs.acs.org/doi/10.1021/jo01101a618
https://www.benchchem.com/product/b1490448/docs?utm_src=pdf-body#chemical-structure-and-properties-of-1-chloro-n-methylisoquinolin-7-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1490448?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scaffold for Kinase Inhibitors
The substituted isoquinoline scaffold is present in numerous kinase inhibitors. The 1-position

can be functionalized to interact with the hinge region of the kinase active site, while the 7-

position can be modified to extend into the solvent-exposed region, allowing for the

optimization of potency and selectivity.

Kinase Active Site

Hinge Region

Solvent Exposed Region

1-Chloro-N-methylisoquinolin-7-amine

1-SubstituentC1 Position

7-Substituent

C7 Position

Binding

Interaction

Click to download full resolution via product page

Caption: Conceptual model of a kinase inhibitor derived from the target molecule.

Precursor for Anticancer and Anti-inflammatory Agents
Substituted isoquinolines have demonstrated a broad range of biological activities, including

cytotoxic effects against various cancer cell lines and inhibitory activity against inflammatory

targets like TNF-α.[8][9][10] The synthetic tractability of 1-Chloro-N-methylisoquinolin-7-
amine makes it an attractive starting material for the generation of compound libraries to

screen for such activities.

Handling and Safety Considerations
As with any laboratory chemical, 1-Chloro-N-methylisoquinolin-7-amine should be handled

with appropriate safety precautions. While a specific safety data sheet (SDS) for this compound

is not readily available, general guidelines for handling chlorinated aromatic amines should be

followed.

Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves, and

a lab coat.
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Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of

dust or vapors.

Storage: Store in a cool, dry place away from incompatible materials such as strong

oxidizing agents.

Disposal: Dispose of in accordance with local, state, and federal regulations.

It is recommended to consult a comprehensive safety data sheet for a closely related

compound, such as 1-chloroisoquinoline, for more detailed safety information.[11][12][13]

Conclusion
1-Chloro-N-methylisoquinolin-7-amine represents a promising, yet underexplored, chemical

entity. Its combination of a reactive chloro group and a modifiable amino functionality on a

biologically relevant isoquinoline scaffold makes it a valuable tool for synthetic and medicinal

chemists. This guide has provided a theoretical framework for its properties, synthesis, and

potential applications. Further experimental investigation is warranted to fully elucidate the

chemical and biological profile of this compound and to unlock its potential in the development

of novel small-molecule therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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